3-[5-Chloro-2-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]phenyl]pyridine

• IUPAC Name: 3-[5-chloro-2-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]phenyl]pyridine
• InChI: InChI=1S/C18H21ClN2O/c1-13(2)10-21-11-16(21)12-22-18-6-5-15(19)8-17(18)14-4-3-7-20-9-14/h3-9,13,16H,10-12H2,1-2H3
• InChI Key: STKQMQQRZAAOTK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CC1COC2=C(C=C(C=C2)Cl)C3=CN=CC=C3
• Molecular Formula: C18H21ClN2O
• Molecular Weight: 316.8 g/mol

Description

The compound is a complex organic molecule that includes a pyridine ring, an aziridine ring, and a phenyl ring. The presence of these functional groups suggests that it may have interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the aziridine ring, the introduction of the methylpropyl group, and the attachment of the phenyl and pyridine rings. Without specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The aziridine ring, in particular, is a three-membered ring, which is known to create strain in the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the aziridine ring, which is known to be reactive due to ring strain. The pyridine ring could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the presence of functional groups.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. Without specific information, it’s difficult to comment on the exact safety and hazards associated with this compound.

Future Directions

The study of complex organic compounds like this one is an active area of research in chemistry. Such compounds could have potential applications in various fields, including medicinal chemistry, materials science, and more.